Posaconazole Impurity D
Posaconazole Impurity D
Brand Name:
Vulcanchem
CAS No.:
357189-97-0
VCID:
VC0162351
InChI:
InChI=1S/C21H20F2N4O3/c22-16-1-6-19(20(23)7-16)21(11-27-13-24-12-26-27)8-15(10-30-21)9-29-18-4-2-17(3-5-18)25-14-28/h1-7,12-15H,8-11H2,(H,25,28)/t15-,21+/m1/s1
SMILES:
C1C(COC1(CN2C=NC=N2)C3=C(C=C(C=C3)F)F)COC4=CC=C(C=C4)NC=O
Molecular Formula:
C21H20F2N4O3
Molecular Weight:
414.4 g/mol
Posaconazole Impurity D
CAS No.: 357189-97-0
Cat. No.: VC0162351
Molecular Formula: C21H20F2N4O3
Molecular Weight: 414.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 357189-97-0 |
|---|---|
| Molecular Formula | C21H20F2N4O3 |
| Molecular Weight | 414.4 g/mol |
| IUPAC Name | N-[4-[[(3R,5R)-5-(2,4-difluorophenyl)-5-(1,2,4-triazol-1-ylmethyl)oxolan-3-yl]methoxy]phenyl]formamide |
| Standard InChI | InChI=1S/C21H20F2N4O3/c22-16-1-6-19(20(23)7-16)21(11-27-13-24-12-26-27)8-15(10-30-21)9-29-18-4-2-17(3-5-18)25-14-28/h1-7,12-15H,8-11H2,(H,25,28)/t15-,21+/m1/s1 |
| Standard InChI Key | FCASVHIAWJZBAQ-VFNWGFHPSA-N |
| Isomeric SMILES | C1[C@@H](CO[C@@]1(CN2C=NC=N2)C3=C(C=C(C=C3)F)F)COC4=CC=C(C=C4)NC=O |
| SMILES | C1C(COC1(CN2C=NC=N2)C3=C(C=C(C=C3)F)F)COC4=CC=C(C=C4)NC=O |
| Canonical SMILES | C1C(COC1(CN2C=NC=N2)C3=C(C=C(C=C3)F)F)COC4=CC=C(C=C4)NC=O |
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